66-40-0

Tetraethylammonium

• CAS RN:
• 66-40-0

• Formula:
• C8H20N+

• InChI:
• InChI=1S/C8H20N/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3/q+1

• InChIKey:
• CBXCPBUEXACCNR-UHFFFAOYSA-N

• Tetraethylammonium is an experimental drug with no approved indication or marketed formulation. The only marketed drug containing tetraethylammonium was a combination drug called Fosglutamina B6, but this drug has now been discontinued. As an experimental agent, tetraethylammonium is used in its salt forms such as tetraethylammonium chloride and tetraethylammonium bromide. Its mechanism of action is still being investigated, but it is known that tetraethylammonium blocks autonomic ganglia, calcium- and voltage- activated potassium channels, and nicotinic acetylcholine receptors. Because of its inhibitory actions at the autonomic ganglia, tetraethylammonium was thought to be a potential therapeutic vasodilator but serious toxic effects were found. The most common use of tetraethylammonium presently is as a pharmacological research agent that blocks selective potassium channels...

2,3-Dibromo-1,1,3,3-tetrafluoropropene

In Stock

• CAS RN:
• 666-40-0

• Formula:
• C3Br2F4

• InChI:
• InChI=1S/C3Br2F4/c4-1(2(6)7)3(5,8)9

• InChIKey:
• HFEIAWIQHJLHCT-UHFFFAOYSA-N

• 2,3-Dibromo-1,1,3,3-tetrafluoropropene is a useful research compound. Its molecular formula is C3Br2F4 and its molecular weight is 271.83 g/mol. The purity is usually 95%.

2-Heptanoylfuran

Usually In Stock

• CAS RN:
• 5466-40-0

• Formula:
• C11H16O2

• InChI:
• InChI=1S/C11H16O2/c1-2-3-4-5-7-10(12)11-8-6-9-13-11/h6,8-9H,2-5,7H2,1H3

• InChIKey:
• BTNRWSUWLFMXEL-UHFFFAOYSA-N

• 2-Heptanoylfuran is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.

N-(2-Hydrazinocarbonyl-phenyl)-benzamide

• CAS RN:
• 92166-40-0

• Formula:
• C14H13N3O2

• InChI:
• InChI=1S/C14H13N3O2/c15-17-14(19)11-8-4-5-9-12(11)16-13(18)10-6-2-1-3-7-10/h1-9H,15H2,(H,16,18)(H,17,19)

• InChIKey:
• XBIZTRSBGPDMHQ-UHFFFAOYSA-N

• N-(2-Hydrazinocarbonyl-phenyl)-benzamide is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.

2-(tert-Butylamino)-1-phenylethanol

Usually In Stock

• CAS RN:
• 18366-40-0

• Formula:
• C12H19NO

• InChI:
• InChI=1S/C12H19NO/c1-12(2,3)13-9-11(14)10-7-5-4-6-8-10/h4-8,11,13-14H,9H2,1-3H3

• InChIKey:
• NRVOOKOHYKJCPB-UHFFFAOYSA-N

• 2-(tert-Butylamino)-1-phenylethanol is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.

2-chloro-N-(3-methyl-1,2-thiazol-5-yl)acetamide

In Stock

• CAS RN:
• 89466-40-0

• Formula:
• C6H7ClN2OS

• InChI:
• InChI=1S/C6H7ClN2OS/c1-4-2-6(11-9-4)8-5(10)3-7/h2H,3H2,1H3,(H,8,10)

• InChIKey:
• PPDIVWQPAJUVCT-UHFFFAOYSA-N

• 2-chloro-N-(3-methyl-1,2-thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C6H7ClN2OS and its molecular weight is 190.65 g/mol. The purity is usually 95%.

(Methacryloxymethyl)bis(trimethylsiloxy)methylsilane

In Stock

• CAS RN:
• 18166-40-0

• Formula:
• C12H28O4Si3

• InChI:
• InChI=1S/C12H28O4Si3/c1-11(2)12(13)14-10-19(9,15-17(3,4)5)16-18(6,7)8/h1,10H2,2-9H3

• InChIKey:
• YPMNWQTVWVHXIQ-UHFFFAOYSA-N

• (Methacryloxymethyl)bis(trimethylsiloxy)methylsilane, also known as (Methacryloxymethyl)bis(trimethylsiloxy)methylsilane, is a useful research compound. Its molecular formula is C12H28O4Si3 and its molecular weight is 320.6 g/mol. The purity is usually 95%.

2-amino-4-(3-methoxy-4-pentoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile

• CAS RN:
• 445266-40-0

• Formula:
• C25H28N4O2

• InChI:
• InChI=1S/C25H28N4O2/c1-3-4-7-12-31-21-11-10-17(13-22(21)30-2)23-19-9-6-5-8-18(19)20(14-26)24(29)25(23,15-27)16-28/h8,10-11,13,19,23H,3-7,9,12,29H2,1-2H3

• InChIKey:
• JRIAUUOFDOMHKZ-UHFFFAOYSA-N

• 2-amino-4-(3-methoxy-4-pentoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile is a useful research compound. Its molecular formula is C25H28N4O2 and its molecular weight is 416.5g/mol. The purity is usually 95%.

2-(iodomethyl)-6,7-dimethyl-2H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5(3H)-one

In Stock

• CAS RN:
• 500266-40-0

• Formula:
• C11H11IN2OS2

• InChI:
• InChI=1S/C11H11IN2OS2/c1-5-6(2)16-9-8(5)10(15)14-4-7(3-12)17-11(14)13-9/h7H,3-4H2,1-2H3

• InChIKey:
• KAGYRJXMTNCWIE-UHFFFAOYSA-N

• 2-(iodomethyl)-6,7-dimethyl-2H-thiazolo[3,2-a]thieno[2,3-d]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C11H11IN2OS2 and its molecular weight is 378.25. The purity is usually 95%.

18-(Tert-butoxy)-18-oxooctadecanoic acid

In Stock

• CAS RN:
• 843666-40-0

• Formula:
• C22H42O4

• InChI:
• InChI=1S/C22H42O4/c1-22(2,3)26-21(25)19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20(23)24/h4-19H2,1-3H3,(H,23,24)

• InChIKey:
• WDUQJXKBWRNMKI-UHFFFAOYSA-N

• 18-(Tert-butoxy)-18-oxooctadecanoic acid is a useful research compound. Its molecular formula is C22H42O4 and its molecular weight is 370.6 g/mol. The purity is usually 95%.

Methyl (2-{[(4-fluorophenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetate

In Stock

• CAS RN:
• 929866-40-0

• Formula:
• C12H11FN2O4S2

• InChI:
• InChI=1S/C12H11FN2O4S2/c1-19-11(16)6-9-7-20-12(14-9)15-21(17,18)10-4-2-8(13)3-5-10/h2-5,7H,6H2,1H3,(H,14,15)

• InChIKey:
• YHXUKCQTJUHBBX-UHFFFAOYSA-N

• Methyl (2-{[(4-fluorophenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C12H11FN2O4S2 and its molecular weight is 330.35. The purity is usually 95%.

8-(2,5-Difluorophenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898766-40-0

• Formula:
• C14H16F2O3

• InChI:
• InChI=1S/C14H16F2O3/c15-10-7-8-12(16)11(9-10)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)

• InChIKey:
• DBNDEQIYYJKBBK-UHFFFAOYSA-N

• 8-(2,5-Difluorophenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H16F2O3 and its molecular weight is 270.27 g/mol. The purity is usually 95%.

5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187166-40-0

• Formula:
• C14H10F3NO

• InChI:
• InChI=1S/C14H10F3NO/c1-9-6-7-12(18-8-9)13(19)10-4-2-3-5-11(10)14(15,16)17/h2-8H,1H3

• InChIKey:
• DOLYYBSAUMZPKF-UHFFFAOYSA-N

• 5-Methyl-2-(2-trifluoromethylbenzoyl)pyridine is a useful research compound. Its molecular formula is C14H10F3NO and its molecular weight is 265.23 g/mol. The purity is usually 95%.

3-methyl-N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylthio)phenyl]benzamide

In Stock

• CAS RN:
• 1001966-40-0

• Formula:
• C19H14BrN3O3

• InChI:
• InChI=1S/C19H14BrN3O3/c1-11-6-7-14(13(20)8-11)22-16(24)9-23-10-21-17-12-4-2-3-5-15(12)26-18(17)19(23)25/h2-8,10H,9H2,1H3,(H,22,24)

• InChIKey:
• FYPTWLKHFASFNM-UHFFFAOYSA-N

• 3-methyl-N-[4-(tetrazolo[1,5-a]quinoxalin-4-ylthio)phenyl]benzamide is a useful research compound. Its molecular formula is C19H14BrN3O3 and its molecular weight is 412.243. The purity is usually 95%.

2-Aminocycloheptane-1-carboxamide

• CAS RN:
• 1378866-40-0

• Formula:
• C8H16N2O

• InChI:
• InChI=1S/C8H16N2O/c9-7-5-3-1-2-4-6(7)8(10)11/h6-7H,1-5,9H2,(H2,10,11)

• InChIKey:
• HZCQRNAKHGZSIY-UHFFFAOYSA-N

• 2-Aminocycloheptane-1-carboxamide is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23. The purity is usually 95%.

2-Fluoro-5-methyl-4-(trifluoromethyl)benzaldehyde

In Stock

• CAS RN:
• 1323966-40-0

• Formula:
• C9H6F4O

• InChI:
• InChI=1S/C9H6F4O/c1-5-2-6(4-14)8(10)3-7(5)9(11,12)13/h2-4H,1H3

• InChIKey:
• GKMVOIBAXNLEOE-UHFFFAOYSA-N

• 2-Fluoro-5-methyl-4-(trifluoromethyl)benzaldehyde is a useful research compound. Its molecular formula is C9H6F4O and its molecular weight is 206.14 g/mol. The purity is usually 95%.

1-Benzylideneaminohydantoin-13C3

In Stock

• CAS RN:
• 1331666-40-0

• Formula:
• C₇¹³C₃H₉N₃O₂

• InChI:
• InChI=1S/C10H9N3O2/c14-9-7-13(10(15)12-9)11-6-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,14,15)/b11-6+/i7+1,9+1,10+1

• 1-Benzylideneaminohydantoin-13C3, also known as 1-Benzylideneaminohydantoin-13C3, is a useful research compound. Its molecular formula is C₇¹³C₃H₉N₃O₂ and its molecular weight is 206.18. The purity is usually 95%.